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Savvy Software Technical Support Center
Welcome to the Savvy Software technical support center. This resource is designed for

researchers, scientists, and drug development professionals to find solutions to common

problems encountered during their experiments.

Troubleshooting Guides
This section provides step-by-step instructions to resolve specific issues you might encounter

with Savvy.

Data Import and Integration
Question: I'm receiving a "Data Format Mismatch" error when importing my instrument data.

What does this mean and how can I fix it?

Answer: This error typically occurs when the data structure of your import file does not match

the schema expected by Savvy. Common causes include incorrect delimiters, unexpected

character encoding, or mismatched data types in columns.[1][2]

Troubleshooting Steps:

Verify File Format: Ensure your data is saved in a standard CSV (Comma-Separated Values)

format. If you are using Excel, select the regular CSV option, not CSV UTF-8, as the latter

can introduce invalid characters.[1]
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Check Delimiters: Confirm that the delimiter used in your file (e.g., comma, tab) matches the

delimiter setting in Savvy's import configuration.

Review Data Types: Check for common data type mismatches, such as text characters in a

numeric-only column or incorrect date formats. Dates should generally be in MM/DD/YYYY

or a similar standard format.[1]

Examine Header Row: Ensure the column headers in your file exactly match the field names

in the Savvy template. Extra spaces or special characters can cause import failures.

Check for Incomplete Data: Missing values or incomplete records can sometimes cause

errors. Ensure that all required fields have data.[3]

Question: My analysis pipeline fails at the "Data Normalization" step. How can I troubleshoot

this?

Answer: A failure at the data normalization step often points to issues with the data's

distribution, the presence of outliers, or inappropriate normalization parameters being applied.

Troubleshooting Steps:

Visualize Raw Data: Use Savvy's built-in plotting tools to create histograms or box plots of

your raw data. This can help you identify skewed distributions or significant outliers that may

be affecting the normalization algorithm.[4]

Handle Outliers: Outliers can disproportionately affect normalization methods like Z-score.

Consider using outlier detection methods and decide whether to remove or transform these

data points.[5]

Review Normalization Method: Ensure the selected normalization method is appropriate for

your data. For example, Min-Max scaling is sensitive to outliers, while Robust Scaling might

be more suitable for datasets with extreme values.

Check for Zero Variance: Some normalization techniques will fail if a feature has zero

variance (i.e., all values are the same). Check your data for such instances.

Experimental Protocol: Standard Data Import and Normalization Workflow
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This protocol outlines the standard procedure for importing and normalizing experimental data

in Savvy.

Data Preparation:

Export raw data from your instrument into a CSV file.

Ensure the file has a header row with descriptive column names.

Verify that the data is in a "tidy" format, with each row representing an observation and

each column representing a variable.

Import into Savvy:

Navigate to the "Import Data" module.

Select your CSV file.

In the import preview, map the columns from your file to the corresponding fields in Savvy.

Execute the import and review the import summary for any errors.

Data Normalization:

Open the "Analysis Pipeline" module and select your imported dataset.

Add a "Normalization" step to your pipeline.

Choose a normalization method from the dropdown menu (e.g., Z-score, Min-Max, TMM).

Execute the pipeline and visualize the normalized data to ensure the results are as

expected.
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A simplified workflow for data import and validation in Savvy.

Analysis and Visualization
Question: The statistical analysis module is producing unexpected p-values. What are the

common causes?

Answer: Inaccurate p-values can stem from a variety of issues, including violations of statistical

assumptions, incorrect test selection, or biases in the underlying data.

Troubleshooting Steps:
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Check for Biased Samples: Ensure that your experimental groups are well-randomized and

that the data is representative of the population you are studying. Sampling bias can lead to

misleading results.[6][7]

Verify Statistical Assumptions: Different statistical tests have different assumptions (e.g.,

normality, equal variances). Use Savvy's diagnostic plots to check if your data meets the

assumptions of the chosen test.

Select the Appropriate Test: Confirm that you are using the correct statistical test for your

experimental design and data type (e.g., t-test for comparing two groups, ANOVA for more

than two).

Address Confounding Variables: Uncontrolled variables that correlate with both the

independent and dependent variables can distort the results of your analysis.[4]

Question: My heatmaps and volcano plots are not rendering correctly. What should I check?

Answer: Visualization issues often arise from problems with the input data, such as missing

values, incorrect data scaling, or a failure to meet the specific data format required by the

visualization tool.

Troubleshooting Steps:

Check for Missing or Non-Numeric Data: Most visualization tools cannot handle missing (NA)

or non-numeric values. Use Savvy's data cleaning utilities to impute or remove these values.

Ensure Proper Data Scaling: For heatmaps, it is often necessary to scale the data (e.g., by

row or column) to ensure that the color mapping is meaningful.

Verify Input Format: Volcano plots, for example, require specific inputs like fold-change and

p-values. Ensure that you are providing the correct data columns to the visualization module.

Adjust Visualization Parameters: Experiment with the visualization settings, such as color

scales, axis limits, and labels, to improve the clarity and correctness of the plot. Ineffective

visualization can obscure important insights.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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